N-[3-cyano-4-(2,5-dimethylphenyl)thiophen-2-yl]acetamide

• IUPAC Name: N-[3-cyano-4-(2,5-dimethylphenyl)thiophen-2-yl]acetamide
• InChI: InChI=1S/C15H14N2OS/c1-9-4-5-10(2)12(6-9)14-8-19-15(13(14)7-16)17-11(3)18/h4-6,8H,1-3H3,(H,17,18)
• InChI Key: XTQWPVKLOUOVPQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)C2=CSC(=C2C#N)NC(=O)C
• Molecular Formula: C15H14N2OS
• Molecular Weight: 270.4 g/mol

Description

N-[3-cyano-4-(2,5-dimethylphenyl)thiophen-2-yl]acetamide is a synthetic compound that belongs to the class of thiophene derivatives. Thiophene is a five-membered heteroaromatic compound containing a sulfur atom.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[3-cyano-4-(2,5-dimethylphenyl)thiophen-2-yl]acetamide typically involves the cyanoacetylation of amines. One common method includes the reaction of substituted aryl or heteryl amines with alkyl cyanoacetates under various conditions . For instance, the direct treatment of different amines with methyl cyanoacetate without solvent at room temperature can yield the target compound . Another method involves stirring ethyl cyanoacetate with amines at 70°C for 6 hours, followed by stirring at room temperature overnight .

Industrial Production Methods

Industrial production methods for this compound are not extensively documented. the general principles of large-scale organic synthesis, such as optimizing reaction conditions, using cost-effective reagents, and ensuring high yield and purity, would apply.

Chemical Reactions Analysis

Types of Reactions

N-[3-cyano-4-(2,5-dimethylphenyl)thiophen-2-yl]acetamide can undergo various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen.

Substitution: This reaction involves the replacement of one atom or group of atoms with another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various nucleophiles and electrophiles for substitution reactions .

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield sulfoxides or sulfones, while reduction may produce thiols or thioethers .

Scientific Research Applications

N-[3-cyano-4-(2,5-dimethylphenyl)thiophen-2-yl]acetamide has several applications in scientific research:

Chemistry: It is used as a precursor for the synthesis of various heterocyclic compounds.

Medicine: This compound is being investigated for its potential therapeutic properties, including anti-inflammatory, anti-microbial, and anti-cancer activities.

Industry: It may be used in the development of new materials with specific electronic or optical properties.

Mechanism of Action

The mechanism of action of N-[3-cyano-4-(2,5-dimethylphenyl)thiophen-2-yl]acetamide involves its interaction with specific molecular targets and pathways. For instance, it may inhibit certain enzymes or receptors, leading to a therapeutic effect . The exact molecular targets and pathways can vary depending on the specific application and context.

Comparison with Similar Compounds

Similar Compounds

Some similar compounds include:

• N-(3-cyano-4,5,6,7-tetrahydrobenzothiophen-2-yl)-2-phenylacetamide
• N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-2-methoxybenzamide

Uniqueness

N-[3-cyano-4-(2,5-dimethylphenyl)thiophen-2-yl]acetamide is unique due to its specific substitution pattern on the thiophene ring, which may confer distinct chemical and biological properties compared to other thiophene derivatives .